Cas no 1105982-57-7 (2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1105982-57-7
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 6223795
• PubChem ID: 19813999
• Update Time: 2024-01-14

2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1105982-57-7
• JBVMMJBOHJHTHF-UHFFFAOYSA-N
• EN300-6510352
• 2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F5NO2/c9-6(10)5-3(7(15)16)1-2-4(14-5)8(11,12)13/h1-2,6H,(H,15,16)
• InChI Key： JBVMMJBOHJHTHF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C(F)(F)F)N=1)F

Computed Properties

• Exact Mass: 241.01621918g/mol
• Monoisotopic Mass: 241.01621918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids